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This technical guide provides a comprehensive overview of the core chemical and physical

properties of cis-Dichlorobis(triphenylphosphine)platinum(II), a coordination complex with

significant applications in research and drug development. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Core Properties and Molecular Weight
cis-Dichlorobis(triphenylphosphine)platinum(II), with the chemical formula C₃₆H₃₀Cl₂P₂Pt,

is a white, crystalline solid.[1] It is a square planar complex of platinum(II).[1] The accurate

determination of its molecular weight is fundamental for stoichiometric calculations in synthesis

and for various analytical techniques.

Data Presentation: Atomic and Molecular Weights
The molecular weight is calculated based on the atomic weights of its constituent elements.

The table below summarizes the standard atomic weights provided by the International Union

of Pure and Applied Chemistry (IUPAC) and the calculated molecular weight of the complex.
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Element (Symbol)
Atomic Weight (
g/mol )

Number of Atoms
Total Weight
Contribution (
g/mol )

Platinum (Pt) 195.084[2][3][4][5] 1 195.084

Chlorine (Cl) 35.453[6][7] 2 70.906

Phosphorus (P) 30.974[8][9][10][11] 2 61.948

Carbon (C) 12.011[12][13][14][15] 36 432.396

Hydrogen (H) 1.008[16][17][18][19] 30 30.240

Total Molecular

Weight
790.574

Note: The molecular weight is often cited as approximately 790.56 g/mol or 790.58 g/mol in

commercial sources.[20][21][22][23]

Experimental Protocols
The synthesis and characterization of cis-Dichlorobis(triphenylphosphine)platinum(II) are

standard procedures in inorganic and organometallic chemistry laboratories.

Synthesis of cis-
Dichlorobis(triphenylphosphine)platinum(II)
A common method for the synthesis of the cis isomer involves the reaction of potassium

tetrachloroplatinate(II) (K₂PtCl₄) with triphenylphosphine (PPh₃).

Methodology:

Dissolution of Reactant: Potassium tetrachloroplatinate(II) is dissolved in a suitable solvent,

typically water or a mixture of water and ethanol.

Addition of Ligand: A solution of triphenylphosphine in a water-miscible organic solvent, such

as ethanol, is added dropwise to the platinum salt solution with constant stirring.
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Precipitation: The product, cis-Dichlorobis(triphenylphosphine)platinum(II), is sparingly

soluble in the reaction mixture and precipitates out as a white solid.

Isolation and Purification: The precipitate is collected by filtration, washed with water,

ethanol, and diethyl ether to remove any unreacted starting materials and byproducts.

Drying: The final product is dried under vacuum to yield the pure cis isomer.

The reaction can be represented by the following equation:

K₂[PtCl₄] + 2 P(C₆H₅)₃ → cis-[PtCl₂(P(C₆H₅)₃)₂] + 2 KCl

Mandatory Visualization
The following diagrams illustrate the molecular structure and a typical experimental workflow

for the synthesis of cis-Dichlorobis(triphenylphosphine)platinum(II).
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Reactants

Process

Products

K₂[PtCl₄]
in water/ethanol

Mixing and Stirring

2 P(C₆H₅)₃
in ethanol

Precipitation

Filtration & Washing

Drying under Vacuum

2 KCl (in filtrate)cis-[PtCl₂(P(C₆H₅)₃)₂]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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